Cas no 28863-43-6 (Benzamide, N-(5-amino-1,3,4-thiadiazol-2-yl)-)

• Product Name: Benzamide, N-(5-amino-1,3,4-thiadiazol-2-yl)-
• CAS No: 28863-43-6
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• CID: 1436940
• PubChem ID: 20427115
• Update Time: 2025-04-20

Benzamide, N-(5-amino-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5-amino-1,3,4-thiadiazol-2-yl)-
• N-(5-amino-1,3,4-thiadiazol-2-yl)benzamide
• AKOS018072235
• 28863-43-6
• SCHEMBL10991652
• DTXSID10606936
• benzamide,n-(5-amino-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C9H8N4OS/c10-8-12-13-9(15-8)11-7(14)6-4-2-1-3-5-6/h1-5H,(H2,10,12)(H,11,13,14)
• InChI Key： VIJPJFZCBWVMAH-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.04204
• Monoisotopic Mass: 220.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 80.9